Cas no 2418715-20-3 (2-(2-{(tert-butoxy)carbonylamino}ethyl)-3-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}ethyl)-3-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2418715-20-3
• MF: C₁₅H₂₆N₂O₇
• MW: 346.376144886017
• CID: 5668917
• PubChem ID: 165773838
• Update Time: 2025-06-26

2-(2-{(tert-butoxy)carbonylamino}ethyl)-3-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-3-hydroxy-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• 2418715-20-3
• EN300-26860666
• 2-(2-{(tert-butoxy)carbonylamino}ethyl)-3-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C15H26N2O7/c1-5-8-23-13(21)17-9-11(18)10(12(19)20)6-7-16-14(22)24-15(2,3)4/h5,10-11,18H,1,6-9H2,2-4H3,(H,16,22)(H,17,21)(H,19,20)
• InChI Key： HZVRDBRRIUDJRP-UHFFFAOYSA-N
• SMILES： OC(CNC(=O)OCC=C)C(C(=O)O)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 346.17400117g/mol
• Monoisotopic Mass: 346.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 134Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}ethyl)-3-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Introduction to 2-(2-{(tert-butoxy)carbonylamino}ethyl)-3-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2418715-20-3)

2-(2-{(tert-butoxy)carbonylamino}ethyl)-3-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid, identified by its CAS number 2418715-20-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a bifunctional structure with both amino and hydroxyl substituents, along with protective tert-butoxy carbonyl (Boc) and prop-2-enyloxy carbonyl (Acetoxy) groups, exhibits considerable potential in the development of novel therapeutic agents.

The molecular architecture of this compound is meticulously designed to facilitate its role as a key intermediate in the synthesis of complex peptidomimetics and protease inhibitors. The presence of both hydroxyl and amino functional groups makes it a versatile building block for constructing bioactive molecules with precise stereochemical control. Furthermore, the protective groups, such as the Boc and Acetoxy moieties, ensure stability during synthetic procedures while allowing selective deprotection at critical stages.

In recent years, there has been growing interest in the development of protease inhibitors as therapeutic agents due to their efficacy in targeting various diseases, including viral infections and cancer. The structural features of 2-(2-{(tert-butoxy)carbonylamino}ethyl)-3-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid make it an ideal candidate for designing inhibitors that can selectively bind to active sites of target enzymes. For instance, modifications of this scaffold have been explored in the synthesis of inhibitors for matrix metalloproteinases (MMPs), which are implicated in tumor invasion and metastasis.

Moreover, the compound’s ability to undergo selective modifications has opened avenues for its use in peptide coupling reactions and solid-phase peptide synthesis (SPPS). The protected amino group can be readily deprotected under mild acidic conditions, while the hydroxyl group can participate in various reactions, such as etherification or esterification, depending on the synthetic requirements. This flexibility makes it a valuable reagent in the construction of peptidomimetics that mimic natural bioactive peptides but with improved pharmacokinetic properties.

Recent advancements in structure-based drug design have highlighted the importance of understanding the three-dimensional conformation of drug candidates. The presence of chiral centers in 2-(2-{(tert-butoxy)carbonylamino}ethyl)-3-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid allows for the synthesis of enantiomerically pure derivatives, which can exhibit enhanced binding affinity and reduced side effects. Such derivatives have been investigated as potential candidates for treating neurological disorders, where enantioselectivity plays a crucial role.

The compound’s utility extends beyond protease inhibition; it has also been explored as a precursor in the synthesis of non-peptide inhibitors. By leveraging its reactive sites, chemists have developed novel analogs that target other enzyme families, such as kinases and phosphodiesterases. These enzymes are central to numerous cellular signaling pathways and are often dysregulated in diseases like cancer and inflammatory disorders. The versatility of this scaffold underscores its significance as a pharmacophore in medicinal chemistry.

In terms of synthetic methodologies, recent studies have demonstrated efficient routes for scaling up the production of 2-(2-{(tert-butoxy)carbonylamino}ethyl)-3-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid while maintaining high purity standards. Advances in catalytic techniques have enabled more sustainable synthetic pathways, reducing waste and minimizing environmental impact. These innovations align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

The compound’s role in drug discovery has been further reinforced by computational studies that predict its binding interactions with biological targets. Molecular docking simulations have revealed favorable binding affinities with several key enzymes, suggesting its potential as a lead compound or scaffold for further optimization. Such computational approaches are increasingly integral to modern drug design pipelines, complementing experimental efforts by providing rapid screening of candidate molecules.

Future research directions may explore derivatization strategies to enhance the pharmacological properties of this compound. For instance, incorporating additional functional groups or exploring different protecting group strategies could yield derivatives with improved solubility or metabolic stability. Additionally, investigating its behavior in vivo will provide insights into its potential therapeutic applications and toxicological profile.

In conclusion,2-(2-{(tert-butoxy)carbonylamino}ethyl)-3-hydroxy-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2418715-20-3) represents a promising intermediate in pharmaceutical chemistry with broad applications across drug discovery and development. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound is poised to play an increasingly significant role in advancing medicinal chemistry innovation.